Cas no 1643575-66-9 (5-Bromo-[4-(iso-propyl)-2-dimethylamino-d13)-thiazole)

• Product Name: 5-Bromo-[4-(iso-propyl)-2-dimethylamino-d13)-thiazole
• CAS No: 1643575-66-9
• MF: C₈H₁₃BrN₂S
• MW: 262.251321554184
• CID: 6810901
• PubChem ID: 133553971
• Update Time: 2025-03-06

5-Bromo-[4-(iso-propyl)-2-dimethylamino-d13)-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-[4-(iso-propyl)-2-dimethylamino-d13)-thiazole
• CS-19966
• 1643575-66-9

• Inchi： 1S/C8H13BrN2S/c1-5(2)6-7(9)12-8(10-6)11(3)4/h5H,1-4H3/i1D3,2D3,3D3,4D3,5D
• InChI Key： IJIYZVHFLSRLDM-GLTDRPPPSA-N
• SMILES： BrC1=C(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N=C(N(C([2H])([2H])[2H])C([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 261.07988Da
• Monoisotopic Mass: 261.07988Da
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.4Ų